1. Home
  2. Product
  3. Main Products
  4. (3As,5aR,5bR,7aS,11aS,11bR,13aR,13bR)-5a,5b,8,8,11a,13b-hexamethyl-2,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-tetradecahydro-1H-cyclopenta[a]chrysen-3-one
(3As,5aR,5bR,7aS,11aS,11bR,13aR,13bR)-5a,5b,8,8,11a,13b-hexamethyl-2,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-tetradecahydro-1H-cyclopenta[a]chrysen-3-one (3As,5aR,5bR,7aS,11aS,11bR,13aR,13bR)-5a,5b,8,8,11a,13b-hexamethyl-2,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-tetradecahydro-1H-cyclopenta[a]chrysen-3-one
Brand Name: Vulcanchem
CAS No.: 10379-52-9
VCID: VC0083968
InChI: InChI=1S/C27H44O/c1-23(2)13-7-14-25(4)20(23)12-17-27(6)22(25)9-8-21-24(3)15-11-19(28)18(24)10-16-26(21,27)5/h18,20-22H,7-17H2,1-6H3/t18-,20+,21-,22-,24+,25+,26-,27-/m1/s1
SMILES: CC1(CCCC2(C1CCC3(C2CCC4C3(CCC5C4(CCC5=O)C)C)C)C)C
Molecular Formula: C27H44O
Molecular Weight: 384.6 g/mol

(3As,5aR,5bR,7aS,11aS,11bR,13aR,13bR)-5a,5b,8,8,11a,13b-hexamethyl-2,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-tetradecahydro-1H-cyclopenta[a]chrysen-3-one

CAS No.: 10379-52-9

Main Products

VCID: VC0083968

Molecular Formula: C27H44O

Molecular Weight: 384.6 g/mol

(3As,5aR,5bR,7aS,11aS,11bR,13aR,13bR)-5a,5b,8,8,11a,13b-hexamethyl-2,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-tetradecahydro-1H-cyclopenta[a]chrysen-3-one - 10379-52-9

CAS No. 10379-52-9
Product Name (3As,5aR,5bR,7aS,11aS,11bR,13aR,13bR)-5a,5b,8,8,11a,13b-hexamethyl-2,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-tetradecahydro-1H-cyclopenta[a]chrysen-3-one
Molecular Formula C27H44O
Molecular Weight 384.6 g/mol
IUPAC Name (3aS,5aR,5bR,7aS,11aS,11bR,13aR,13bR)-5a,5b,8,8,11a,13b-hexamethyl-2,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-tetradecahydro-1H-cyclopenta[a]chrysen-3-one
Standard InChI InChI=1S/C27H44O/c1-23(2)13-7-14-25(4)20(23)12-17-27(6)22(25)9-8-21-24(3)15-11-19(28)18(24)10-16-26(21,27)5/h18,20-22H,7-17H2,1-6H3/t18-,20+,21-,22-,24+,25+,26-,27-/m1/s1
Standard InChIKey QHZGEIFOKNRJQD-XRWCPNORSA-N
Isomeric SMILES C[C@]12CCC(=O)[C@H]1CC[C@@]3([C@@H]2CC[C@H]4[C@]3(CC[C@@H]5[C@@]4(CCCC5(C)C)C)C)C
SMILES CC1(CCCC2(C1CCC3(C2CCC4C3(CCC5C4(CCC5=O)C)C)C)C)C
Canonical SMILES CC1(CCCC2(C1CCC3(C2CCC4C3(CCC5C4(CCC5=O)C)C)C)C)C
Synonyms (17α)-22,29,30-Trinor-A/'-neogammaceran-21-one
PubChem Compound 14605585
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19